Cas no 6108-32-3 (Lithium tartrate monohydrate)

• Product Name: Lithium tartrate monohydrate
• CAS No: 6108-32-3
• MF: C₄H₆Li₂O₇
• MW: 179.968242168427
• MDL: MFCD00054421
• CID: 85545
• PubChem ID: 18463206
• Update Time: 2025-05-21

Lithium tartrate monohydrate Chemical and Physical Properties

Names and Identifiers

• Lithium tartrate monohydrate
• dilithium,2,3-dihydroxybutanedioate,hydrate
• 6108-32-3
• Lithium 2,3-dihydroxybutanedioate--water (2/1/1)
• DTXSID90594089
• Tartaric acid lithium salt monohydrate
• LITHIUM TARTRATE 1-HYDRATE
• MFCD09953637
• dilithium;2,3-dihydroxybutanedioate;hydrate

• MDL： MFCD00054421
• Inchi： 1S/C4H6O6.2Li.H2O/c5-1(3(7)8)2(6)4(9)10;;;/h1-2,5-6H,(H,7,8)(H,9,10);;;1H2/q;2*+1;/p-2
• InChI Key： GNDOSKKVQUGWFB-UHFFFAOYSA-L
• SMILES： OC(C(=O)[O-])C(C(=O)[O-])O.O.[Li+].[Li+]

Computed Properties

• Exact Mass: 180.04300
• Monoisotopic Mass: 180.04335939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Color/Form: Powder or aggregate
• Water Partition Coefficient: Soluble in water
• PSA: 129.95000
• LogP: -4.85630
• Solubility: Soluble in water.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Lithium tartrate monohydrate

Lithium Tartrate Monohydrate: A Comprehensive Overview

Lithium tartrate monohydrate, also known by its CAS number 6108-32-3, is a versatile compound with a wide range of applications across various industries. This compound is a hydrated form of lithium tartrate, which is derived from the reaction of lithium salts with tartaric acid. The monohydrate form ensures stability and purity, making it a preferred choice in many scientific and industrial processes.

Lithium tartrate monohydrate has gained significant attention in recent years due to its role in the production of lithium ions for batteries. As the demand for sustainable energy solutions grows, researchers have focused on optimizing the extraction and purification processes of lithium compounds. Studies have shown that lithium tartrate monohydrate exhibits excellent solubility properties, which are crucial for efficient lithium ion extraction techniques. This has led to its increased use in battery manufacturing, particularly in the production of cathode materials for lithium-ion batteries.

Another area where lithium tartrate monohydrate has shown promise is in the pharmaceutical industry. Recent research highlights its potential as a stabilizing agent in drug formulations. The compound's ability to form stable complexes with metal ions makes it ideal for enhancing the bioavailability of certain medications. For instance, studies have demonstrated that lithium tartrate monohydrate can be used as a co-former in the development of controlled-release drug delivery systems, ensuring consistent therapeutic effects over extended periods.

In addition to its industrial applications, lithium tartrate monohydrate has also found its way into the food and beverage industry. As a food additive, it serves as an effective acid regulator and flavor enhancer. Its mild tartaric acid taste profile makes it a popular choice in the production of beverages, confectioneries, and dairy products. Recent advancements in food science have explored the use of lithium tartrate monohydrate as a natural alternative to synthetic acidulants, aligning with the growing consumer demand for clean-label products.

From an environmental perspective, lithium tartrate monohydrate has been studied for its potential in water treatment applications. Researchers have investigated its ability to act as a coagulant aid in removing heavy metals and other impurities from industrial wastewater. The compound's chelating properties make it effective in binding metal ions, facilitating their removal through precipitation or filtration processes. This application not only contributes to environmental sustainability but also offers an innovative solution to waste management challenges.

The synthesis of lithium tartrate monohydrate involves a multi-step process that ensures high purity and structural integrity. Recent advancements in chemical synthesis techniques have enabled the production of this compound with enhanced crystallinity, which improves its performance in various applications. For instance, high-crystallinity lithium tartrate monohydrate exhibits superior solubility characteristics, making it more efficient in battery electrode manufacturing and pharmaceutical formulations.

Looking ahead, the demand for lithium tartrate monohydrate is expected to grow significantly due to its versatility and adaptability across multiple industries. Ongoing research continues to uncover new applications and optimization strategies for this compound. As industries increasingly prioritize sustainability and efficiency, lithium tartrate monohydrate stands out as a valuable resource with immense potential.